Cas no 10134-95-9 (1-benzothiophene-4-carboxylic acid)

1-benzothiophene-4-carboxylic acid Properties

Names and Identifiers

• Benzo[b]thiophene-4-carboxylic acid
• 1-benzothiophene-4-carboxylic acid
• 1-BENZOTHIOPHENE-7-CARBOXYLIC ACID?
• Benzothiophene-4-carboxylicacid
• 4-Benzothiophenecarboxylic acid
• 4-Carboxy-benzo<b>thiophen
• benzo<b>thiophen-4-carboxic acid
• Fs002050
• AKOS BC-0215
• BENZO[B]THIOPHENE-7-CARBOXYLIC ACID
• Benzothiophene-4-carboxylic Acid
• REVHWEJAHDLSTJ-UHFFFAOYSA-N
• Benzo[b]thiophene-4-carboxylicacid
• FCH832562
• RB3274
• AX8115920
• AB0037811
• Y5142
• ST24030120
• 501B174
• FT-0696408
• CS-W022577
• SY047346
• DS-2214
• SCHEMBL2083799
• FS-3609
• Z1198159167
• AKOS000282503
• AMY40983
• MFCD01929340
• DTXSID90359993
• 10134-95-9
• EN300-223275
• benzo[b]thiophene-4-carboxylic acid
• DB-008924
• AN-278/13643035
• BENZOTHIOPHENE-4-CARBOXYLICACID
• BENZOTHIOPHENE-4-CARBOXYLIC ACID
• +Expand

• MDL： MFCD01929340
• InChIKey： REVHWEJAHDLSTJ-UHFFFAOYSA-N
• Inchi： 1S/C9H6O2S/c10-9(11)7-2-1-3-8-6(7)4-5-12-8/h1-5H,(H,10,11)
• SMILES： S1C([H])=C([H])C2=C(C(=O)O[H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 178.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.009
• Heavy Atom Count: 12
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5

Experimental Properties

• LogP: 2.59950
• PSA: 65.54000
• Melting Point: 188-189 ºC
• Solubility: Very slightly soluble (0.68 g/l) (25 º C),
• Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),

1-benzothiophene-4-carboxylic acid Security Information

• Dangerous goods sign： Xn
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C
• Risk Phrases： 22
• Signal Word：Warning

1-benzothiophene-4-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%